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Compound of Interest

Compound Name: GSK-J4 hydrochloride

Cat. No.: B560031

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
GSK-J4 hydrochloride, a cell-permeable prodrug and selective inhibitor of H3K27 histone
demethylases JMJD3 and UTX. Due to conflicting hazard information from suppliers, a
cautious approach is strongly recommended. Adherence to these procedural steps is critical for
ensuring laboratory safety and procedural consistency.

Summary of Key Safety and Physical Data

For quick reference, the following table summarizes the essential quantitative data for GSK-J4
hydrochloride.
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Property Value

Molecular Weight 454.0 g/mol

Appearance Crystalline solid

Solubility DMF: 30 mg/mLDMSO: 30 mg/mLEthanol: 20

mg/mLDMSO:PBS (pH 7.2) (1:7): 0.1 mg/mL

Storage Temperature

Store at or below -20°C. Solid form is stable for
at least 12 months from the date of receipt when
stored as directed.[1] Do not store aqueous

solutions for more than one day.[1]

Hazard Classification

Conflicting Data: Some suppliers classify as
non-hazardous[2][3], while others classify as: -
Acute toxicity, oral (Category 4)[4]- Skin
corrosion/irritation (Category 2)[4]- Serious eye
damage/eye irritation (Category 2A)[4]- Specific
target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[4]

Personal Protective Equipment (PPE) and

Engineering Controls

Given the conflicting safety data, it is imperative to handle GSK-J4 hydrochloride with a high

degree of caution. The following PPE and engineering controls are mandatory:

e Engineering Controls: Always handle GSK-J4 hydrochloride in a well-ventilated area. A

chemical fume hood is recommended, especially when working with the solid form to avoid

inhalation of dust particles.

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use impermeable and resistant gloves (e.g., nitrile gloves).

e Body Protection: A lab coat is required. Ensure it is fully buttoned.
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» Respiratory Protection: While some sources state it is not required[2], due to the conflicting
hazard information, respiratory protection (e.g., a properly fitted N95 respirator) is
recommended when handling the powder form outside of a chemical fume hood.

Procedural Workflow for Safe Handling

The following diagram outlines the step-by-step procedure for the safe handling of GSK-J4
hydrochloride, from preparation to disposal.
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Fig 1. Safe Handling Workflow for GSK-J4 Hydrochloride
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Experimental Protocol: Preparation of a Stock
Solution

The following is a general protocol for preparing a stock solution of GSK-J4 hydrochloride for

use in cell culture experiments. This should be adapted to specific experimental needs.

Preparation: Don all required PPE and prepare the workspace within a chemical fume hood.

Weighing: Carefully weigh the desired amount of GSK-J4 hydrochloride solid using an
analytical balance.

Dissolution: In a sterile conical tube, add the appropriate volume of solvent (e.g., DMSO) to
the weighed solid to achieve the desired stock concentration (e.g., 10 mM). GSK-J4 has
been shown to be soluble in DMSO at concentrations up to 50 mg/mL.[5]

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.

Storage: Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C
for shorter-term storage (up to 1 month).[6] Avoid repeated freeze-thaw cycles.

First Aid Measures

In case of exposure, follow these immediate first aid measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

After Swallowing: Rinse mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.

Disposal Plan
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Due to the conflicting hazard classifications, all GSK-J4 hydrochloride waste, including empty
containers, contaminated PPE, and unused solutions, should be treated as chemical waste.

e Solid Waste: Collect in a designated, sealed container labeled "Hazardous Chemical Waste."
o Liquid Waste: Collect in a designated, sealed, and properly labeled waste container.

» Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures. Do not dispose of down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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